Cas no 5387-19-9 (5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro-)
5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro-
- benzo(3,4)bicyclo[3.2.1]octen-2-one
- tricyclo[7.2.1.02,7]dodeca-2,4,6-trien-8-one
- FAA38719
- 5387-19-9
- 987-654-9
- Tricyclo(7.2.1.0,2,7)dodeca-2,4,6-trien-8-one
- EN300-7436703
- tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one
- AKOS005216992
-
- Inchi: 1S/C12H12O/c13-12-9-6-5-8(7-9)10-3-1-2-4-11(10)12/h1-4,8-9H,5-7H2
- InChI Key: IBFUSCJVVKLKGK-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C2CCC1C2
Computed Properties
- Exact Mass: 172.088815002g/mol
- Monoisotopic Mass: 172.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7436703-0.05g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 0.05g |
$252.0 | 2024-05-23 | |
| Enamine | EN300-7436703-0.1g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 0.1g |
$376.0 | 2024-05-23 | |
| Enamine | EN300-7436703-0.25g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 0.25g |
$538.0 | 2024-05-23 | |
| Enamine | EN300-7436703-0.5g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 0.5g |
$847.0 | 2024-05-23 | |
| Enamine | EN300-7436703-1.0g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 1.0g |
$1086.0 | 2024-05-23 | |
| Enamine | EN300-7436703-2.5g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 2.5g |
$2127.0 | 2024-05-23 | |
| Enamine | EN300-7436703-5.0g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 5.0g |
$3147.0 | 2024-05-23 | |
| Enamine | EN300-7436703-10.0g |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 10.0g |
$4667.0 | 2024-05-23 | |
| Aaron | AR028GK8-50mg |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 50mg |
$372.00 | 2025-02-16 | |
| Aaron | AR028GK8-100mg |
tricyclo[7.2.1.0,2,7]dodeca-2,4,6-trien-8-one |
5387-19-9 | 95% | 100mg |
$542.00 | 2025-02-16 |
5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro-
Introduction to 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro (CAS No. 5387-19-9)
The compound 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro (CAS No. 5387-19-9) is a significant molecule in the field of organic chemistry and pharmaceutical research. Its unique structural framework, characterized by a fused benzocycloheptene ring system with a methano bridge and a dihydro substitution, makes it a subject of considerable interest for synthetic chemists and biologists alike. This introduction delves into the compound's structural features, synthetic pathways, and its emerging applications in medicinal chemistry.
The molecular structure of 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro consists of a seven-membered cycloheptene ring fused to a benzene ring, with a methano bridge connecting the 5-position of the benzene ring to the 8-position of the cycloheptene. The presence of a dihydro substitution at the 7,8-position further modifies its electronic properties and reactivity. This intricate scaffold has garnered attention due to its potential as a building block for more complex heterocyclic compounds.
In recent years, the synthesis of 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro has been optimized through various methodologies to enhance yield and purity. One notable approach involves the Pomeranz-Fritsch reaction for constructing the benzocycloheptene core, followed by functional group manipulations to introduce the methano bridge and dihydro substitution. Advances in catalytic hydrogenation techniques have also contributed to more efficient synthetic routes, reducing the number of steps and byproducts.
The compound's pharmacological potential has been explored in several preclinical studies. Its structural motif is reminiscent of natural products known for their biological activity, such as some terpenoids and flavonoids. Researchers have hypothesized that 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro could serve as a scaffold for developing novel therapeutic agents targeting various diseases. Initial screenings have shown promise in inhibiting certain enzyme pathways associated with inflammation and cancer cell proliferation.
One particularly intriguing application lies in its role as a precursor for designing small-molecule inhibitors of protein-protein interactions. The rigid benzocycloheptene core provides a stable platform for binding to specific pockets on target proteins, while the methano bridge and dihydro substitution allow for fine-tuning of binding affinity and selectivity. This has led to interest in its use for developing treatments against neurodegenerative disorders, where modulating protein interactions is crucial.
Recent studies have also highlighted the compound's potential in photodynamic therapy (PDT). The extended conjugation system in its structure can absorb light at specific wavelengths, generating reactive oxygen species that can selectively damage malignant cells. By incorporating photoactivatable groups into derivatives of 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro, researchers aim to develop more effective PDT agents with improved tumor-targeting capabilities.
The chemical reactivity of 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro has been thoroughly investigated to understand its utility in drug discovery. Functionalization at various positions on the scaffold allows for the introduction of diverse substituents that can modulate pharmacokinetic properties such as solubility and metabolic stability. For instance, electron-withdrawing groups at specific positions can enhance binding affinity to biological targets while minimizing off-target effects.
The synthesis of enantiomerically pure forms of this compound has also been explored due to the growing importance of stereochemistry in drug design. Chiral auxiliaries and catalysts have been employed to achieve high enantiomeric excesses (ee), which is critical for ensuring the efficacy and safety of pharmaceuticals derived from this scaffold.
Future directions in research on 5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro include exploring its role in material science applications beyond medicine. Its rigid structure and ability to undergo cross-coupling reactions make it a promising candidate for designing organic semiconductors or liquid crystals with unique optical properties.
In conclusion,5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro (CAS No. 5387-19-9) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features have opened up new avenues for synthetic chemistry and drug discovery, offering hope for innovative treatments against various diseases while also paving the way for novel materials with tailored properties.
5387-19-9 (5,8-Methano-5H-benzocyclohepten-9(6H)-one, 7,8-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)